molecular formula C12H16N2O3 B8298548 [(3-Amino-benzoyl)-methyl-amino]-acetic acid ethyl ester

[(3-Amino-benzoyl)-methyl-amino]-acetic acid ethyl ester

Cat. No.: B8298548
M. Wt: 236.27 g/mol
InChI Key: MITKOHWGMPXBHC-UHFFFAOYSA-N
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Description

[(3-Amino-benzoyl)-methyl-amino]-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2O3

Molecular Weight

236.27 g/mol

IUPAC Name

ethyl 2-[(3-aminobenzoyl)-methylamino]acetate

InChI

InChI=1S/C12H16N2O3/c1-3-17-11(15)8-14(2)12(16)9-5-4-6-10(13)7-9/h4-7H,3,8,13H2,1-2H3

InChI Key

MITKOHWGMPXBHC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN(C)C(=O)C1=CC(=CC=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Nitro-benzoic acid was reacted with sarcosine ethyl hydrochloride and the resulting [(3-nitro-benzoyl)-methyl-amino]-acetic acid ethyl ester was hydrogenated to afford [(3-amino-benzoyl)-methyl-amino]-acetic acid ethyl ester. This was reacted with 5-(2-adamantan-1-yl-ethyl)-2-cyclohexyl-1H-imidazole-4-carboxylic acid (Example 252) according to the procedure of Example 20, step d. The ethyl ester was hydrolysed using the same procedure as in Example 247, step b to afford the title compound. 1H NMR (300 MHz, d6-DMSO) 10.79 (1H, br s), 7.83 (2H, m), 7.44 (1H, m), 7.14 and 7.01 (1H, 2×m), 4.15 and 3.97 (2H, 2×s), 2.94 (6H, m), 2.03-1.25 (27H, m). The acid was converted to the N-methyl-D-glucamine salt and lyophilised from water/dioxan. Found: C, 60.14; H, 8.24; N, 8.97%. C39H59N5O9.2.0 mols H2O requires: C, 60.21; H, 8.16, N 9.00%.
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